Cas no 78715-57-8 (Tetraisopropyl Fluoromethylenediphosphonate)

Tetraisopropyl Fluoromethylenediphosphonate Properties

Names and Identifiers

• Tetraisopropyl Fluoromethylenediphosphonate
• 2-[[di(propan-2-yloxy)phosphoryl-fluoromethyl]-propan-2-yloxyphosphoryl]oxypropane
• Tetraisopropyl Fluor
• fluoromethylenebisphosphonic acid tetraisopropyl ester
• tetraisopropyl fluoromethylenebisphosphonate
• tetraisopropyl monofluoromethylenebisphosphonate
• Tetraisopropyl (fluoromethylene)bis(phosphonate)
• starbld0002900
• XXNLZMODXBPUOM-UHFFFAOYSA-N
• 78715-57-8
• AKOS030240543
• FT-0675077
• [(Diisopropoxy-phosphoryl)-fluoro-methyl]-phosphonic acid diisopropyl ester
• tetraisopropyl monofluoromethylenediphosphonate
• SCHEMBL3437015
• DTXSID30508105
• Tetrapropan-2-yl (fluoromethylene)bis(phosphonate)
• DB-299286
• +Expand

• InChIKey： XXNLZMODXBPUOM-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H29FO6P2/c1-9(2)17-21(15,18-10(3)4)13(14)22(16,19-11(5)6)20-12(7)8/h9-13H,1-8H3
• SMILES： CC(C)OP(=O)(C(F)P(=O)(OC(C)C)OC(C)C)OC(C)C

Computed Properties

• Exact Mass: 362.14200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 10
• Monoisotopic Mass: 362.14234080g/mol
• Heavy Atom Count: 22
• Complexity: 359
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• LogP: 5.32570
• PSA: 90.68000